Nitrofenac
Nitrofenac
Brand Name:
Vulcanchem
CAS No.:
154766-10-6
VCID:
VC21155935
InChI:
InChI=1S/C18H18Cl2N2O5/c19-14-7-5-8-15(20)18(14)21-16-9-2-1-6-13(16)12-17(23)26-10-3-4-11-27-22(24)25/h1-2,5-9,21H,3-4,10-12H2
SMILES:
C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl
Molecular Formula:
C18H18Cl2N2O5
Molecular Weight:
413.2 g/mol
Nitrofenac
CAS No.: 154766-10-6
Cat. No.: VC21155935
Molecular Formula: C18H18Cl2N2O5
Molecular Weight: 413.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 154766-10-6 |
|---|---|
| Molecular Formula | C18H18Cl2N2O5 |
| Molecular Weight | 413.2 g/mol |
| IUPAC Name | 4-nitrooxybutyl 2-[2-(2,6-dichloroanilino)phenyl]acetate |
| Standard InChI | InChI=1S/C18H18Cl2N2O5/c19-14-7-5-8-15(20)18(14)21-16-9-2-1-6-13(16)12-17(23)26-10-3-4-11-27-22(24)25/h1-2,5-9,21H,3-4,10-12H2 |
| Standard InChI Key | CQVHWLHWUZRTQC-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)CC(=O)OCCCCO[N+](=O)[O-])NC2=C(C=CC=C2Cl)Cl |
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